3,4,5-trimethoxy-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzamide

• IUPAC Name: 3,4,5-trimethoxy-N-[(1-thiophen-2-ylcyclopentyl)methyl]benzamide
• InChI: InChI=1S/C20H25NO4S/c1-23-15-11-14(12-16(24-2)18(15)25-3)19(22)21-13-20(8-4-5-9-20)17-7-6-10-26-17/h6-7,10-12H,4-5,8-9,13H2,1-3H3,(H,21,22)
• InChI Key: WZEKXOZEHXOWKQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NCC2(CCCC2)C3=CC=CS3
• Molecular Formula: C20H25NO4S
• Molecular Weight: 375.5 g/mol

Description

The compound “3,4,5-trimethoxy-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Molecular Structure Analysis

The molecular structure of this compound can be deduced from its name. It contains a benzamide core with three methoxy groups attached at the 3, 4, and 5 positions of the benzene ring. Attached to the nitrogen of the benzamide is a 1-(thiophen-2-yl)cyclopentylmethyl group.

Scientific Research Applications

TMCB has been used in a variety of scientific research applications, including the study of protein structure and function. It has been used to study the mechanism of action of enzymes and to investigate the effects of mutations on protein structure and function. It has also been used to study the effects of drugs on proteins and to investigate the effects of mutations on protein-protein interactions. In addition, TMCB has been used to study the structure and dynamics of proteins, as well as the effects of mutations on protein stability and folding.

Mechanism of Action

Mode of Action

It’s worth noting that compounds with similar structures have been involved in suzuki–miyaura cross-coupling reactions , which are widely applied transition metal catalyzed carbon–carbon bond forming reactions . This might suggest a potential interaction with metal ions or involvement in carbon–carbon bond formation, but this is purely speculative and requires further investigation.

Biochemical Pathways

Compounds with similar structures have shown anticancer activity , suggesting that they may interact with pathways related to cell growth and proliferation

Result of Action

Compounds with similar structures have shown prominent activity against both mcf-7 and a549 cancer cell lines , indicating potential anticancer effects

Advantages and Limitations for Lab Experiments

TMCB has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is soluble in organic solvents. In addition, it has a low melting point, which makes it easy to handle and store. However, there are some limitations to using TMCB in laboratory experiments. It is not very soluble in water, and it is not very stable in solution. In addition, it is not very selective, so it can interact with many different proteins.

Future Directions

Given the wide range of applications of TMCB in scientific research, there are many potential future directions for research. These include further investigation into the mechanisms of action of TMCB and the effects of mutations on protein structure and function. In addition, further research into the effects of TMCB on cancer cells and inflammation could be beneficial. Other potential future directions include the development of new methods for synthesizing TMCB and the use of TMCB in drug discovery and development. Finally, further research into the structure and dynamics of proteins could lead to new insights into the role of TMCB in protein-protein interactions.

Synthesis Methods

TMCB can be synthesized by a variety of methods, including the reaction of 3,4,5-trimethoxybenzoyl chloride with 1-(thiophen-2-yl)cyclopentylmethyl amine in a mixture of ethanol and water. The reaction is catalyzed by a base such as sodium hydroxide and proceeds in two steps. In the first step, the amine reacts with the benzoyl chloride to form an amide bond. In the second step, the methoxy groups are introduced by the reaction of the amide with potassium methoxide. The final product is a white solid that is soluble in organic solvents and has a melting point of 74-76°C.

Biochemical Analysis

Biochemical Properties

3,4,5-Trimethoxy-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzamide plays a significant role in biochemical reactions due to its interaction with various enzymes, proteins, and other biomolecules. This compound has been shown to interact with enzymes such as thioredoxin reductase (TrxR) and histone lysine-specific demethylase 1 (HLSD1), inhibiting their activity

Cellular Effects

The effects of this compound on various cell types and cellular processes have been studied extensively. This compound has been found to influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to inhibit the phosphorylation of extracellular signal-regulated kinase 2 (ERK2) and down-regulate its protein levels . Additionally, this compound can trigger caspase activation, leading to apoptosis in cancer cells .

Molecular Mechanism

The molecular mechanism of action of this compound involves several key interactions at the molecular level. This compound binds to specific biomolecules, inhibiting or activating their functions. For instance, it inhibits thioredoxin reductase (TrxR) by binding to its active site, preventing the reduction of thioredoxin and disrupting cellular redox balance . Additionally, this compound can modulate gene expression by inhibiting histone lysine-specific demethylase 1 (HLSD1), leading to changes in chromatin structure and gene transcription .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound’s stability and degradation are crucial factors influencing its long-term effects on cellular function. Studies have shown that this compound remains stable under standard laboratory conditions, with minimal degradation over time . Long-term exposure to this compound has been associated with sustained inhibition of target enzymes and prolonged effects on cell signaling pathways and gene expression .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound exhibits minimal toxicity and effectively inhibits target enzymes and cellular processes . At higher doses, toxic or adverse effects may be observed, including potential damage to vital organs and disruption of normal physiological functions . These findings highlight the importance of determining the optimal dosage for therapeutic applications while minimizing potential side effects.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate metabolic flux and metabolite levels. The compound has been shown to influence the insulin signaling pathway by activating the phosphatidylinositol 3-kinase (PI3K)/protein kinase B (Akt) pathway . This activation leads to improved glucose metabolism and reduced oxidative stress in diabetic models . Additionally, this compound can modulate the activity of glycogen synthase kinase 3 beta (GSK3β), further impacting metabolic processes .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its biological activity. This compound interacts with specific transporters and binding proteins that facilitate its uptake and localization within target cells . Once inside the cells, this compound accumulates in specific cellular compartments, where it exerts its effects on target enzymes and signaling pathways .

Subcellular Localization

The subcellular localization of this compound plays a crucial role in its activity and function. This compound is directed to specific compartments or organelles within the cell through targeting signals and post-translational modifications . For example, it may localize to the nucleus, where it can interact with chromatin and modulate gene expression . Additionally, this compound may accumulate in the cytoplasm, where it can inhibit enzymes involved in cellular redox balance and signaling pathways .